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Compound of Interest

Compound Name: 1,3-Dinitrobenzene

Cat. No.: B052904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the current research on 1,3-
Dinitrobenzene (1,3-DNB), a significant nitroaromatic compound with diverse industrial

applications and notable toxicological effects. This document summarizes key quantitative

data, details essential experimental protocols, and visualizes core concepts to support ongoing

research and development efforts.

Core Properties and Data
1,3-Dinitrobenzene (m-dinitrobenzene) is a yellow crystalline solid organic compound. It

serves as a crucial intermediate in the synthesis of various chemicals, including dyes,

pharmaceuticals, and explosives.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,3-Dinitrobenzene is presented in

Table 1. This data is essential for its handling, application, and in the design of experimental

procedures.
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Property Value Reference

Molecular Formula C₆H₄N₂O₄ [1]

Molecular Weight 168.11 g/mol [1][2]

Appearance Yellow crystalline solid [1][3]

Melting Point 89.57 - 90 °C [1][2][4]

Boiling Point 297 - 303 °C [2][3][5]

Density 1.575 - 1.58 g/cm³ at 18-20 °C [1][2][3]

Solubility in Water 0.5 g/L at 20 °C [1][2]

log Kow 1.49 [2][6]

Vapor Pressure < 1.0 mm Hg at 20 °C [2]

Flash Point 149 - 150 °C (closed cup) [5]

Toxicological Data
The toxicity of 1,3-DNB is a significant area of research, with methemoglobinemia and

reproductive toxicity being the primary concerns.[7][8] Exposure to high concentrations can

impair the oxygen-carrying capacity of blood, leading to cyanosis.[9][10] Chronic exposure has

been linked to testicular damage and infertility in animal studies.[1][8]
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Parameter Observation Species Dosage Reference

Acute Toxicity

Methemoglobin

formation,

cyanosis,

headache,

dizziness,

nausea.

Humans,

Animals
- [7][9][10]

Neurotoxicity

(slow movement,

loss of

equilibrium).

Rats
20 - 48 mg/kg

(oral)
[9]

Reproductive

Toxicity

Reduced testes

and epididymis

weight, testicular

damage, sperm

loss.

Rats > 25 mg/kg (oral) [1][7]

Key Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. The

following sections outline the protocols for the synthesis and analysis of 1,3-Dinitrobenzene.

Synthesis of 1,3-Dinitrobenzene via Nitration of
Nitrobenzene
The most common method for synthesizing 1,3-Dinitrobenzene is the nitration of nitrobenzene

using a mixture of concentrated nitric acid and sulfuric acid.[1][3][11] The initial nitro group on

the benzene ring is deactivating and meta-directing, leading to the primary formation of the 1,3-

isomer.[1][3]

Materials:

Nitrobenzene

Concentrated Nitric Acid (HNO₃)
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Concentrated Sulfuric Acid (H₂SO₄)

Ice-cold water

Ethanol (for recrystallization)

Procedure:

Preparation of Nitrating Mixture: Carefully add concentrated sulfuric acid to an equal volume

of concentrated nitric acid in a flask, while cooling the mixture in an ice bath to maintain a

low temperature.[12][13]

Nitration: Slowly add nitrobenzene dropwise to the nitrating mixture with constant stirring,

ensuring the temperature does not rise significantly.[12]

Reaction Completion: After the addition of nitrobenzene, the mixture is gently heated to

complete the reaction.[12][13]

Isolation of Crude Product: The reaction mixture is then poured into a large volume of ice-

cold water, which causes the solid 1,3-Dinitrobenzene to precipitate.[12][13]

Purification: The crude product is collected by filtration, washed with cold water, and then

purified by recrystallization from ethanol to yield yellow crystals of 1,3-Dinitrobenzene.[4]

[12][13]

Analytical Determination by High-Performance Liquid
Chromatography (HPLC)
HPLC is a widely used technique for the detection and quantification of 1,3-Dinitrobenzene in

various matrices.[14][15]

Instrumentation and Conditions (Example):

Instrument: HPLC system with a UV detector.

Column: C18 reversed-phase column.

Mobile Phase: A mixture of methanol and water is commonly used.[16]
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Detection: UV detection at a wavelength suitable for nitroaromatic compounds (e.g., 240

nm).[17]

Quantification: External standard method.[17]

Procedure:

Standard Preparation: Prepare a series of standard solutions of 1,3-DNB in the mobile phase

at known concentrations.

Sample Preparation: Dissolve the sample containing 1,3-DNB in the mobile phase and filter

it to remove any particulate matter.

Injection and Analysis: Inject the prepared standards and samples into the HPLC system.

Data Analysis: Construct a calibration curve from the peak areas of the standards. Use the

calibration curve to determine the concentration of 1,3-DNB in the samples.

Visualizing Key Processes
Graphical representations of workflows and pathways can significantly aid in understanding

complex processes.
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Caption: Synthesis workflow for 1,3-Dinitrobenzene.
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Caption: HPLC analytical workflow for 1,3-DNB.

Toxicological Mechanism: A Proposed Pathway
The toxicity of 1,3-Dinitrobenzene is believed to be mediated by its metabolic activation,

leading to oxidative stress and cellular damage, particularly in testicular mitochondria.[18][19]
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Caption: Proposed toxicological pathway of 1,3-DNB.
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Industrial Applications and Environmental Fate
1,3-Dinitrobenzene is a versatile chemical intermediate with several industrial uses.

Explosives: It is used in the manufacture of explosives and is a byproduct in the production

of trinitrotoluene (TNT).[1][9][20]

Dyes and Pigments: It serves as a precursor for the synthesis of m-phenylenediamine, a key

component in the production of azo dyes.[1]

Pharmaceuticals: It is utilized as an intermediate in the synthesis of various pharmaceutical

compounds.[1][21]

Other Uses: 1,3-DNB is also employed in the plastics industry and in the manufacturing of

certain organic chemicals.[9][22]

The environmental fate of 1,3-DNB is of concern due to its toxicity. It can be released into the

environment from manufacturing facilities and ammunition plants.[10][20] While it can undergo

photolysis and biodegradation, its persistence in soil and potential to leach into groundwater

are significant environmental considerations.[20] The photolytic half-life of 1,3-DNB in water

has been reported to be 23 days.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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